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Compound of Interest

Compound Name: SB399885

Cat. No.: B1237598

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive protocol for utilizing the selective 5-HT6
receptor antagonist, SB399885, in the forced swim test (FST) with a mouse model. The FST is
a widely used behavioral assay to screen for potential antidepressant-like activity.

Introduction

The serotonin 6 (5-HT6) receptor is a promising target for the development of novel
therapeutics for cognitive and psychiatric disorders. SB399885 is a potent and selective
antagonist of the 5-HT6 receptor. Preclinical studies have demonstrated its potential
antidepressant-like effects, primarily in rat models. This document outlines a detailed protocol
for evaluating the effects of SB399885 in the mouse forced swim test, a cornerstone model for
assessing behavioral despair.

Data Presentation

Note: Extensive literature searches did not yield specific quantitative data for the effects of
SB399885 on immobility time in the forced swim test conducted in mice. The following data is
derived from studies in rats, a common preclinical model for antidepressant screening. The
dosage of 10 mg/kg administered intraperitoneally (i.p.) has been shown to be effective in rats
and serves as a strong starting point for murine studies.
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Experimental Protocols
Forced Swim Test Protocol in Mice

This protocol is adapted from standardized procedures for the mouse forced swim test.
1. Animals:
e Male adult mice (e.g., C57BL/6 or Swiss Webster), 8-10 weeks old.

e House animals in groups of 4-5 per cage under standard laboratory conditions (12:12 h
light/dark cycle, 22 + 2°C, ad libitum access to food and water).

o Allow at least one week of acclimatization to the housing facility before the experiment.
2. Apparatus:
e Atransparent glass or plastic cylinder (20 cm height x 10 cm diameter).

« Fill the cylinder with water (23-25°C) to a depth of 15 cm, ensuring the mouse cannot touch

the bottom with its tail or paws.
e The water should be changed between subjects.
3. Drug Preparation and Administration:

» Prepare SB399885 in a suitable vehicle (e.g., 0.9% saline with a small amount of Tween 80
to aid solubility).
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Administer SB399885 or vehicle intraperitoneally (i.p.) 30-60 minutes before the test. A
common effective dose in rats is 10 mg/kg.

. Experimental Procedure:
Gently place each mouse into the cylinder of water.
The total duration of the test is 6 minutes.

Record the entire session using a video camera positioned to have a clear side view of the
mouse.

After 6 minutes, remove the mouse from the water, dry it with a towel, and place it in a
heated cage for a short period before returning it to its home cage.

. Data Analysis:

Score the duration of immobility during the last 4 minutes (from the 2-minute to the 6-minute
mark) of the test.

Immobility is defined as the cessation of struggling and remaining floating motionless in the
water, making only small movements necessary to keep its head above water.

The analysis can be performed by a trained observer blinded to the treatment conditions or
using automated video tracking software.

Statistical analysis is typically performed using a t-test or one-way ANOVA, followed by post-
hoc tests to compare treatment groups.

Mandatory Visualizations
Signaling Pathways
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Caption: Mechanism of action of SB399885.

Experimental Workflow
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 To cite this document: BenchChem. [Application Notes and Protocols: Forced Swim Test
Using SB399885 in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237598#forced-swim-test-protocol-using-sb399885-
in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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